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Compound of Interest

Compound Name: Quininic acid

Cat. No.: B184021 Get Quote

Solubility of Quininic Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Quininic acid, systematically known as 6-methoxyquinoline-4-carboxylic acid (CAS No. 86-68-

0), is a quinoline derivative with notable applications in pharmaceutical research and organic

synthesis. Its solubility in various solvents is a critical parameter for its use in drug formulation,

chemical reactions, and analytical method development. This technical guide provides a

comprehensive overview of the available solubility data for quininic acid, alongside a detailed

experimental protocol for its determination.

It is imperative to distinguish quininic acid from the similarly named but structurally distinct

quinic acid (CAS No. 77-95-2), a cyclohexanecarboxylic acid. Much of the readily available

quantitative solubility data is for quinic acid, and researchers should exercise caution to avoid

confusion between these two compounds. This guide focuses exclusively on quininic acid.

Solubility of Quininic Acid
The solubility of a compound is dependent on various factors, including the chemical nature of

the solute and solvent, temperature, and pH. Currently, publicly available quantitative solubility

data for quininic acid in common organic and inorganic solvents is limited. The following table

summarizes the available qualitative and quantitative information.
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Solvent
Temperature
(°C)

Solubility Units Notes

Dimethyl

Sulfoxide

(DMSO)

Not Specified 16.67 mg/mL

Ultrasonic

assistance may

be required for

complete

dissolution.

Water Not Specified Slightly Soluble -

Described as

"moderately

soluble" in some

sources.

Quantitative data

is not readily

available.

Ethanol (cold) Not Specified Slightly Soluble - -

Ether Not Specified Slightly Soluble - -

Aqueous Alkali Not Specified Readily Soluble - -

10% DMSO /

40% PEG300 /

5% Tween-80 /

45% Saline

Not Specified ≥ 1.67 mg/mL

A common

vehicle for in vivo

studies.

10% DMSO /

90% Corn Oil
Not Specified ≥ 1.67 mg/mL

Another common

vehicle for in vivo

studies.

Experimental Protocol for Determining Quininic
Acid Solubility
The following protocol outlines the shake-flask method, a widely accepted technique for

determining the equilibrium solubility of a compound, followed by quantification using High-

Performance Liquid Chromatography (HPLC).
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Materials and Equipment
Quininic acid (high purity)

Selected solvents (e.g., water, ethanol, methanol, DMSO) of appropriate purity

Analytical balance

Vials with screw caps

Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.22 µm PTFE or PVDF)

HPLC system with a UV detector

Appropriate HPLC column (e.g., C18)

Volumetric flasks and pipettes

Mobile phase for HPLC (e.g., acetonitrile and water with a suitable buffer)

Experimental Procedure
2.1. Preparation of Saturated Solutions

Add an excess amount of quininic acid to a series of vials. The excess solid should be

visually present to ensure saturation.

Add a known volume of the desired solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25 °C or 37 °C).

Shake the vials for a predetermined period (e.g., 24-72 hours) to allow the system to reach

equilibrium. The time required for equilibrium should be determined experimentally.
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2.2. Sample Collection and Preparation

After the equilibration period, allow the vials to stand undisturbed at the set temperature for a

short period to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved solid.

Accurately dilute the filtered sample with the appropriate solvent to a concentration within the

calibration range of the HPLC method.

2.3. HPLC Analysis

Develop and validate an HPLC method for the quantification of quininic acid. This includes

selecting an appropriate column, mobile phase, flow rate, and UV detection wavelength.

Prepare a series of calibration standards of quininic acid of known concentrations.

Inject the calibration standards into the HPLC system to generate a calibration curve.

Inject the diluted samples into the HPLC system.

Determine the concentration of quininic acid in the diluted samples by comparing their peak

areas to the calibration curve.

2.4. Calculation of Solubility

Calculate the solubility of quininic acid in the solvent using the following formula:

Solubility = (Concentration from HPLC) x (Dilution Factor)

Experimental Workflow Diagram
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Preparation of Saturated Solution Sample Collection

Analysis Quantification

Add excess Quininic Acid to vial Add known volume of solvent Equilibrate in shaker bath (e.g., 24-72h) Collect supernatant Filter through 0.22 µm syringe filter Dilute sample

Inject standards and samples into HPLC

Prepare calibration standards

Determine concentration from calibration curveGenerate calibration curve Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of quininic acid.

To cite this document: BenchChem. [Solubility of Quininic acid in different solvents].
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[https://www.benchchem.com/product/b184021#solubility-of-quininic-acid-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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